mTOR
  • Withangulatin A
    Withangulatin A
    • Cat. No.:
    • B044932
    • CAS No.:
    • 120824-03-5
    • Molecular Formula:
    • C30H38O8
    • Molecular Weight:
    • 526.6 g/mol
    Description
    Withangulatin A is a withanolide.
    Withangulatin A has been reported in Physalis lagascae, Physalis angulata, and other organisms with data available.
    a withanolide from Physalis angulata;  promotes ty...
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  • AR420626
    AR420626
    • Cat. No.:
    • B605560
    • CAS No.:
    • Molecular Formula:
    • C21H18Cl2N2O3
    • Molecular Weight:
    • 417.3 g/mol
    Description
    Novel FFA3 selective agonist
    AR-420626 is a FFA3 agonist. FFA3 is a promising target for the treatment of neurogenic diarrheal disorders by suppressing nAChR-mediated neural pathways.
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  • Paxalisib
    Paxalisib
    • Cat. No.:
    • B607614
    • CAS No.:
    • 1382979-44-3
    • Molecular Formula:
    • C18H22N8O2
    • Molecular Weight:
    • 382.4 g/mol
    Description
    GDC-0084 is under investigation in clinical trial NCT03696355 (Study of GDC-0084 in Pediatric Patients With Newly Diagnosed Diffuse Intrinsic Pontine Glioma or Diffuse Midline Gliomas).
    Paxalisib is a phospha...
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  • GDC-0349
    GDC-0349
    • Cat. No.:
    • B607618
    • CAS No.:
    • 1207360-89-1
    • Molecular Formula:
    • C24H32N6O3
    • Molecular Weight:
    • 452.5 g/mol
    Description
    GDC-0349 has been used in trials studying the treatment of Non-Hodgkin's Lymphoma, Solid Tumor.
    mTOR Inhibitor GDC-0349 is an orally bioavailable, ATP-competitive, tetrahydroquinazoline (THQ)-based inhibitor ...
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  • NSC781406
    NSC781406
    • Cat. No.:
    • B609666
    • CAS No.:
    • Molecular Formula:
    • C29H27F2N5O5S2
    • Molecular Weight:
    • 627.7 g/mol
    Description
    NSC 781406 is a dual inhibitor of PI3K and mammalian target of rapamycin (mTOR;  IC50s = 2.0, 9.4, 2.7, 14, and 5.4 nM for PI3Kα, PI3Kβ, PI3Kγ, PI3Kδ, and mTOR, respectively). It inhibits cell growth in the...
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  • GNE-317
    GNE-317
    • Cat. No.:
    • B612226
    • CAS No.:
    • 1394076-92-6
    • Molecular Formula:
    • C18H20N6O3S
    • Molecular Weight:
    • 400.4548
    Description
    GNE-317 is a dual inhibitor of PI3Kα and the mammalian target of rapamycin (mTOR;  apparent Kis = 2 and 9 nM, respectively). It inhibits the proliferation of PC3 prostate cancer and A172 glioblastoma cells ...
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  • Gymnemic acid I
    Gymnemic acid I
    • Cat. No.:
    • B1672571
    • CAS No.:
    • 122168-40-5
    • Molecular Formula:
    • C43H66O14
    • Molecular Weight:
    • 807.0 g/mol
    Description
    Gymnemic acid I is a triterpenoid saponin.
    Gymnemic acid I has been reported in Gymnema sylvestre with data available.
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  • Atr-IN-20
    Atr-IN-20
    • Cat. No.:
    • B15542138
    • CAS No.:
    • Molecular Formula:
    • C29H31N5O4S
    • Molecular Weight:
    • 545.7 g/mol
    Description
    Atr-IN-20 is a useful research compound. Its molecular formula is C29H31N5O4S and its molecular weight is 545.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Atr-IN-20 suitable for many re...
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  • PQR530
    PQR530
    • Cat. No.:
    • B15543161
    • CAS No.:
    • Molecular Formula:
    • C18H23F2N7O2
    • Molecular Weight:
    • 407.4 g/mol
    Description
    PQR530 is a useful research compound. Its molecular formula is C18H23F2N7O2 and its molecular weight is 407.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PQR530 suitable for many researc...
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  • 2DII
    2DII
    • Cat. No.:
    • B15623546
    • CAS No.:
    • Molecular Formula:
    • C54H76ClN7O11S
    • Molecular Weight:
    • 1066.7 g/mol
    Description
    2DII is a useful research compound. Its molecular formula is C54H76ClN7O11S and its molecular weight is 1066.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2DII suitable for many research...
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